Cas no 921916-01-0 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide)
921916-01-0 structure
Product Name:N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide
CAS No:921916-01-0
MF:C19H22N2O5S
MW:390.453383922577
CID:6246728
PubChem ID:40958704
Update Time:2024-01-05
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide
- 921916-01-0
- N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzenesulfonamide
- F2297-0524
- N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxy-5-methylbenzenesulfonamide
- AKOS024638041
-
- Inchi: 1S/C19H22N2O5S/c1-12-5-7-16(25-4)17(9-12)27(23,24)21-13-6-8-15-14(10-13)20-18(22)19(2,3)11-26-15/h5-10,21H,11H2,1-4H3,(H,20,22)
- InChI Key: AGTFOXBZNMOKEK-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)C=CC=1OC)(NC1C=CC2=C(C=1)NC(C(C)(C)CO2)=O)(=O)=O
Computed Properties
- Exact Mass: 390.12494298g/mol
- Monoisotopic Mass: 390.12494298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 102Ų
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2297-0524-2μmol |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide |
921916-01-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2297-0524-5μmol |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide |
921916-01-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2297-0524-10μmol |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide |
921916-01-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2297-0524-20μmol |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide |
921916-01-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2297-0524-1mg |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide |
921916-01-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2297-0524-2mg |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide |
921916-01-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2297-0524-3mg |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide |
921916-01-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2297-0524-4mg |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide |
921916-01-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2297-0524-5mg |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide |
921916-01-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2297-0524-10mg |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide |
921916-01-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
921916-01-0 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methoxy-5-methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk